3-(4-Hydroxypyrimidin-5-YL)propanoic acid

• IUPAC Name: 3-(6-oxo-1H-pyrimidin-5-yl)propanoic acid
• InChI: InChI=1S/C7H8N2O3/c10-6(11)2-1-5-3-8-4-9-7(5)12/h3-4H,1-2H2,(H,10,11)(H,8,9,12)
• InChI Key: VOVWYHUOEQTDLP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NC=N1)CCC(=O)O
• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol

Description

3-(4-Hydroxypyrimidin-5-YL)propanoic acid, commonly known as HPPA, is a chemical compound that has garnered significant attention from the scientific community due to its potential applications in various fields. HPPA is a pyrimidine derivative that can be synthesized through several methods, and its unique properties make it an ideal candidate for use in scientific research.

Mechanism of Action

The mechanism of action of HPPA is not fully understood, but it is believed to involve the formation of hydrogen bonds between the pyrimidine ring of HPPA and the nitrogenous bases of nucleic acids. This interaction leads to the formation of a stable complex between HPPA and nucleic acids, which can be detected using fluorescence spectroscopy.
Biochemical and Physiological Effects
HPPA has been shown to have a variety of biochemical and physiological effects. In addition to its use as a fluorescent probe for the detection of nucleic acids, HPPA has also been shown to have antioxidant properties and may have potential applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of HPPA is its specificity for single-stranded DNA and RNA, which makes it an ideal tool for the detection and quantification of these molecules. However, the use of HPPA in lab experiments is limited by its relatively high cost and the complex synthesis process required to obtain pure HPPA.

Future Directions

There are several potential future directions for research involving HPPA. One promising area of research involves the development of new synthetic methods for the production of HPPA that are more cost-effective and scalable than current methods. Additionally, HPPA may have potential applications in the development of new diagnostic tools for the detection of nucleic acid-based diseases. Finally, further research is needed to fully understand the mechanism of action of HPPA and its potential applications in the treatment of oxidative stress-related diseases.

Synthesis Methods

HPPA can be synthesized through a variety of methods, including the reaction of 4-chloro-5-hydroxypyrimidine with acrylonitrile, followed by hydrolysis and decarboxylation. Other methods involve the reaction of 5-chloro-4-hydroxypyrimidine with acrylonitrile, followed by hydrolysis and decarboxylation. The synthesis of HPPA is a complex process that requires careful attention to detail and precise control over reaction conditions.

Scientific Research Applications

HPPA has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of HPPA as a fluorescent probe for the detection of nucleic acids. HPPA has been shown to bind specifically to single-stranded DNA and RNA, making it an ideal tool for the detection and quantification of these molecules.